Cas no 725705-50-0 (7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid)

• Product Name: 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid
• CAS No: 725705-50-0
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03422096
• CID: 3111384
• PubChem ID: 3545220
• Update Time: 2025-06-11

7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid
• MFCD03422096
• AKOS003345124
• VS-06210
• SB73085
• ALBB-000652
• CS-0317242
• 7-Chloro-8-methyl-2-(3-methylphenyl)-4-quinolinecarboxylic acid
• BBL017488
• DTXSID601174341
• H21026
• STK448957
• 7-Chloro-8-methyl-2-(m-tolyl)quinoline-4-carboxylicacid
• 7-Chloro-8-methyl-2-(m-tolyl)quinoline-4-carboxylic acid
• 725705-50-0

• MDL： MFCD03422096
• Inchi： 1S/C18H14ClNO2/c1-10-4-3-5-12(8-10)16-9-14(18(21)22)13-6-7-15(19)11(2)17(13)20-16/h3-9H,1-2H3,(H,21,22)
• InChI Key： ZQUGUBWZURTKAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C(C3C=CC=C(C)C=3)N=C2C=1C

Computed Properties

• Exact Mass: 311.0713064Da
• Monoisotopic Mass: 311.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid

7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid (CAS No. 725705-50-0)

The compound 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid, identified by the CAS registry number 725705-50-0, is a highly specialized organic molecule belonging to the quinoline derivative class. This compound has garnered significant attention in recent years due to its unique structural features and promising pharmacological properties. The molecule consists of a quinoline core, which is a bicyclic structure comprising a benzene ring fused with a pyridine ring. Substituents on the quinoline framework include a chlorine atom at position 7, a methyl group at position 8, and a 3-methylphenyl group at position 2. Additionally, the carboxylic acid group is attached at position 4 of the quinoline ring system.

The structural arrangement of this compound plays a pivotal role in its biological activity. The presence of electron-withdrawing groups like chlorine and electron-donating groups like methyl creates a unique electronic environment within the molecule, which can influence its interactions with biological targets. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anticancer and anti-inflammatory applications. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines, suggesting its potential as an antitumor agent.

The synthesis of 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the quinoline skeleton. One common approach involves the Skraup oxidation of isoquinoline derivatives, followed by substitution reactions to introduce the desired substituents. The introduction of the chlorine atom and methyl groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization. The final step involves the installation of the carboxylic acid group, which can be achieved through various methods such as hydrolysis or direct synthesis.

In terms of pharmacokinetics, this compound has shown moderate solubility in aqueous solutions, which is an important factor for its bioavailability. Studies conducted in preclinical models have indicated that it exhibits favorable absorption profiles and minimal toxicity at therapeutic doses. These findings have encouraged further investigation into its potential as a drug candidate for treating various diseases.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to several protein targets associated with cancer progression and inflammation. For example, simulations suggest that it interacts with cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This interaction could potentially inhibit cancer cell proliferation and induce apoptosis.

In conclusion, 7-Chloro-8-methyl-2-(3-methylphenyl)quinoline-4-carboxylic acid (CAS No. 725705-50-0) represents a promising lead compound in drug discovery research. Its unique structure, combined with its potent biological activities, makes it a valuable candidate for further exploration in preclinical and clinical studies. As research continues to uncover its full potential, this compound holds great promise for advancing novel therapeutic strategies in oncology and other disease areas.